Cas no 131607-55-1 (Butanoic acid,2-(hydroxymethylene)-3-oxo-, methyl ester)

• Product Name: Butanoic acid,2-(hydroxymethylene)-3-oxo-, methyl ester
• CAS No: 131607-55-1
• MF: C₆H₈O₄
• MW: 144.125322341919
• CID: 102301
• Update Time: 2024-01-24

Butanoic acid,2-(hydroxymethylene)-3-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-(hydroxymethylene)-3-oxo-, methyl ester
• Butanoic acid, 2-(hydroxymethylene)-3-oxo-, methyl ester (9CI)
• Butanoic acid, 2-(hydroxymethylene)-3-oxo-, methyl ester

• Inchi： 1S/C6H8O4/c1-4(8)5(3-7)6(9)10-2/h3,7H,1-2H3
• InChI Key： VVOOUXWHGJIPCK-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(=CO)C(=O)C

Computed Properties

• Exact Mass: 144.04224
• Monoisotopic Mass: 144.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 63.6A^2

Experimental Properties

• Density: 1.210±0.06 g/cm3(Predicted)
• Boiling Point: 219.0±40.0 °C(Predicted)
• PSA: 63.6
• pka: 2.00±0.50(Predicted)